Cas no 871825-82-0 (3-Pyridinecarboximidamide,hydrochloride, hydrate (2:2:1))

• Product Name: 3-Pyridinecarboximidamide,hydrochloride, hydrate (2:2:1)
• CAS No: 871825-82-0
• MF: C₁₂H₁₈Cl₂N₆O
• MW: 333.21691942215
• CID: 719373
• PubChem ID: 90477204
• Update Time: 2025-04-19

3-Pyridinecarboximidamide,hydrochloride, hydrate (2:2:1) Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboximidamide,hydrochloride, hydrate (2:2:1)
• PYRIDINE-3-CARBOXIMIDAMIDE HEMIHYDRATE HYDROCHLORIDE
• 871825-82-0
• Nicotinimidamide hydrochloride hemihydrate

• Inchi： 1S/2C6H7N3.2ClH.H2O/c2*7-6(8)5-2-1-3-9-4-5;;;/h2*1-4H,(H3,7,8);2*1H;1H2
• InChI Key： AOHLMHDFGXVZAQ-UHFFFAOYSA-N
• SMILES： Cl.Cl.O.N1C=CC=C(C(=N)N)C=1.N1C=CC=C(C(=N)N)C=1

Computed Properties

• Exact Mass: 332.09200
• Monoisotopic Mass: 175.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 111
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8A^2

Experimental Properties

• Boiling Point: 363.2°C at 760 mmHg
• Flash Point: 173.5°C
• PSA: 134.75000
• LogP: 3.87110